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Compound of Interest

Compound Name: 2,5-Dichlorohexane

Cat. No.: B082283

Technical Support Center: 2,5-Dichlorohexane

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 2,5-dichlorohexane (CAS: 13275-
18-8) is not readily available in public databases. The following guide is based on general
safety principles for halogenated hydrocarbons and detailed information on the structurally
similar compound, 2,5-dichloro-2,5-dimethylhexane (CAS: 6223-78-5). This information is
provided for illustrative purposes and to highlight potential hazards. Always consult a certified
Safety Data Sheet for the specific compound you are using and conduct a thorough risk
assessment before beginning any experimental work.

General Safety Precautions for Halogenated
Hydrocarbons

Halogenated hydrocarbons are a class of compounds that can pose significant health risks.[1]
Long-term exposure to many chlorinated hydrocarbons can lead to liver and kidney toxicity.[1]
Skin contact may cause defatting and dermatitis.[1] It is crucial to handle these chemicals with
appropriate safety measures.

Key principles for safe handling include:

e Engineering Controls: Whenever possible, use less hazardous substitutes.[1] All work
involving halogenated hydrocarbons should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[1]
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e Personal Protective Equipment (PPE): Appropriate PPE, including chemical-resistant gloves
(e.g., nitrile), safety glasses or goggles, and a lab coat, must be worn.[1][2]

o Storage: Store in tightly closed containers in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[2]

» Spill Management: Have a spill kit readily available. Small spills may be absorbed with inert
materials like vermiculite or sand.[3]

Physical and Chemical Properties of 2,5-
Dichlorohexane

Property Value
Molecular Formula C6H12CI2
Molecular Weight 155.06 g/mol
CAS Number 13275-18-8

Frequently Asked Questions (FAQs)

Note: The following FAQs are based on data for 2,5-dichloro-2,5-dimethylhexane and should
be considered as potential guidance only.

Q1: What are the primary hazards associated with handling this type of compound?
Al: Based on its analogue, 2,5-dichloro-2,5-dimethylhexane, the primary hazards are:
e Skin Irritation (H315): Causes skin irritation.

e Serious Eye Irritation (H319): Causes serious eye irritation.

o Respiratory Irritation (H335): May cause respiratory irritation.

Q2: What personal protective equipment (PPE) is required for handling this substance?

A2: To minimize exposure, the following PPE is recommended:
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o Eye/Face Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Skin and Body Protection: A lab coat and, for larger quantities, additional protective clothing
may be necessary.

o Respiratory Protection: Work should be conducted in a fume hood. If ventilation is
inadequate, a NIOSH-approved respirator may be required.

Q3: How should | properly store this chemical?

A3: Store the chemical in a tightly sealed container in a cool, dry, and well-ventilated place.
Keep it away from heat sources and incompatible materials, such as strong oxidizing agents.

Q4: What should | do in case of accidental skin or eye contact?
A4:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If skin irritation persists, seek medical attention.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek
immediate medical attention.

Q5: How should I dispose of waste containing this chemical?

A5: Dispose of chemical waste in accordance with all local, state, and federal regulations. Do
not pour it down the drain. Collect it in a designated, properly labeled waste container.

Troubleshooting Guide

Note: This guide is based on data for 2,5-dichloro-2,5-dimethylhexane and is for illustrative
purposes.
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Issue

Potential Cause

Troubleshooting Steps

Mild respiratory irritation
(coughing, sneezing) during

handling.

Inadequate ventilation, leading

to vapor inhalation.

1. Immediately move to an
area with fresh air. 2. Ensure
all subsequent work is
performed in a certified
chemical fume hood. 3. If
symptoms persist, seek

medical advice.

Skin redness or irritation after

handling.

Accidental skin contact with

the chemical.

1. Wash the affected area
thoroughly with soap and
water. 2. Apply a soothing
lotion if necessary. 3. If
irritation worsens or persists,

seek medical attention.[3]

Small spill on the lab bench.

Improper handling or a leaking

container.

1. Alert others in the area. 2.
Wearing appropriate PPE,
cover the spill with an inert
absorbent material (e.qg.,
vermiculite, sand). 3. Collect
the absorbed material into a
sealed container for proper

waste disposal.[3]

Experimental Protocols
Detailed Protocol: General Reaction Setup Involving a
Halogenated Hydrocarbon

This protocol outlines the general steps for setting up a chemical reaction using a halogenated

hydrocarbon like 2,5-dichlorohexane, emphasizing safety procedures.

» Risk Assessment and Preparation:

o Conduct a thorough risk assessment for all chemicals and procedures involved.
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o Ensure a chemical fume hood is available and functioning correctly.

o Verify that an emergency shower and eyewash station are accessible.[2]

o Assemble all necessary PPE (nitrile gloves, safety goggles, lab coat).

» Reagent Handling and Dispensing:

[¢]

Before opening the primary container, ensure you are inside the fume hood.

[¢]

Carefully uncap the 2,5-dichlorohexane container.

[e]

Using a clean, dry pipette or syringe, measure the required volume of the liquid.

o

Dispense the chemical slowly and carefully into the reaction vessel to avoid splashing.

[¢]

Immediately and securely recap the 2,5-dichlorohexane container.

o Reaction Setup:

o Assemble the reaction apparatus (e.g., round-bottom flask, condenser) within the fume
hood.

o Ensure all joints are properly sealed.

o If heating is required, use a controlled heating source like a heating mantle connected to a
temperature controller.

e Post-Reaction Workup:

o Allow the reaction mixture to cool to room temperature before handling.

o Quench the reaction carefully, following the specific procedure for your experiment.

o Transfer the reaction mixture to a separatory funnel for extraction if required, ensuring the
funnel is properly vented.

» Waste Disposal:
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o Collect all liquid waste containing the halogenated hydrocarbon in a designated, labeled
hazardous waste container.

o Rinse any contaminated glassware with a small amount of an appropriate solvent (e.qg.,
acetone) and collect the rinsate in the hazardous waste container.

Visualizations
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Workflow for Safe Handling of 2,5-Dichlorohexane
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Caption: Logical workflow for the safe handling of 2,5-dichlorohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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